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Compound of Interest

Compound Name: Chloro(methyl)diphenylsilane

Cat. No.: B085503

An In-Depth Technical Guide to Chloro(methyl)diphenylsilane: Properties, Applications, and
Experimental Protocols

This guide provides researchers, scientists, and drug development professionals with a
comprehensive technical overview of Chloro(methyl)diphenylsilane. Moving beyond basic
data, we delve into the causality behind its reactivity, its strategic applications in synthesis and
materials science, and detailed protocols that ensure reliable and reproducible results.

Compound Profile and Core Properties

Chloro(methyl)diphenylsilane, often abbreviated as DPMSCI or Ph2MeSICl, is an
organosilicon compound distinguished by its unique combination of a reactive chloride leaving
group and sterically demanding phenyl substituents. This structure makes it a versatile reagent
for a variety of chemical transformations.

The fundamental properties of Chloro(methyl)diphenylsilane are summarized below. This
data provides the foundational knowledge required for its effective use in a laboratory setting.
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Property Value References
Molecular Formula C13H13CISi [1112113114]
Molecular Weight 232.78 g/mol [L1[3][5][6]
CAS Number 144-79-6 [11[21[3][7]
IUPAC Name chloro-methyl-diphenylsilane [1114181191
Appearance Colorless to pale yellow liquid [2][3][10][11]
Density 1.107 g/mL at 25 °C [315]
Boiling Point 295 °C [3][5][11][12]
Refractive Index n20/D 1.574 [31[51112]
Soluble in most organic
Solubility solvents; reacts with protic [10][12]

solvents

Molecular Structure and Principles of Reactivity

The utility of Chloro(methyl)diphenylsilane stems directly from its molecular architecture. The
central silicon atom is bonded to a methyl group, two phenyl groups, and a chlorine atom.

Reaction Setup Reagent Addition Reaction & Monitoring Workup & Purification

Reaction

1. Dissolve Benzyl Alcohol N 3. Add PhaMeSiCl 4 Warm to RT 5. Monitor by TLC 1| complete |[['6. Quench with 20 7. Wash with Brine 9. Purify via
and Imidazole in DMF BEIRTE }’4"{ (dropwise) }’4"{ Stir for 2-4h (disappearance of starting maeria) | | Extract with Ether Dry over NazSOa & Cameentie] 2 Silica Gel Chromatography

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. Chloro(methyl)diphenylsilane | C13H13CISi | CID 67349 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. CAS 144-79-6: Chloro(methyl)diphenylsilane | CymitQuimica [cymitquimica.com]
3. chemimpex.com [chemimpex.com]

4. Chloro(methyl)diphenylsilane, 97% 50 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]

5. 700(XFIV)P>7 )7 98% | Sigma-Aldrich [sigmaaldrich.com]
6. assets.thermofisher.com [assets.thermofisher.com]
7. fishersci.com [fishersci.com]

8. Chloro(methyl)diphenylsilane, 97% 10 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]

9. L04162.18 [thermofisher.com]

10. innospk.com [innospk.com]

11. echemi.com [echemi.com]

12. Chlorodiphenylmethylsilane | 144-79-6 [chemicalbook.com]

To cite this document: BenchChem. [Molecular weight and formula of
Chloro(methyl)diphenylsilane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085503#molecular-weight-and-formula-of-chloro-
methyl-diphenylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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